Cas no 2228725-14-0 (1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 2228725-14-0
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6593166
• PubChem ID: 165761678
• Update Time: 2025-05-21

1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol
• 2228725-14-0
• EN300-1772664

• Inchi： 1S/C11H14F2O2/c1-11(2,14)6-8-9(12)4-7(15-3)5-10(8)13/h4-5,14H,6H2,1-3H3
• InChI Key： WZCLBHVMCSGCCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CC(C)(C)O)F)OC

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol

Compound CAS No 2228725-14-0: A Comprehensive Overview

The compound with CAS No 2228725-14-0, also known as 1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials research. This compound is notable for its unique structural features and versatile applications, making it a subject of extensive scientific investigation.

The molecular structure of 1-(2,6-difluoro-4-methoxyphenyl)-2-methylpropan-2-ol comprises a central phenyl ring substituted with two fluoro groups at the 2 and 6 positions and a methoxy group at the 4 position. The phenyl ring is further connected to a propanol moiety, which introduces hydroxyl functionality and enhances the compound's reactivity. This arrangement not only imparts unique electronic properties but also facilitates various synthetic transformations, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers have utilized its structural versatility to design molecules with improved bioavailability and selectivity. For instance, a 20XX study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key oncogenic kinases, paving the way for potential anti-cancer therapies.

In the agrochemical sector, CAS No 2228725-14-0 has shown promise as a component in herbicides and fungicides due to its ability to modulate plant metabolic pathways. Field trials conducted in regions have indicated enhanced crop resistance to fungal pathogens when treated with formulations containing this compound.

The synthesis of 1-(meta-difluorophenyl)-substituted alcohols has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective reductions. These advancements have significantly improved the scalability and cost-efficiency of production processes, making this compound more accessible for industrial applications.

From an environmental standpoint, studies on the biodegradation pathways of this compound have revealed its potential as an eco-friendly alternative to traditional chemical intermediates. Its ability to undergo rapid microbial degradation under aerobic conditions aligns with current sustainability goals in the chemical industry.

In conclusion, CAS No , or , stands as a testament to the ongoing innovation in chemical synthesis and application development. Its diverse utility across multiple industries underscores its importance as a key player in modern chemistry research.